Cas no 2248260-71-9 (Tert-butyl 2-(methylamino)-2-(oxan-4-yl)acetate)

• Product Name: Tert-butyl 2-(methylamino)-2-(oxan-4-yl)acetate
• CAS No: 2248260-71-9
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6139260
• PubChem ID: 137938985
• Update Time: 2025-06-11

Tert-butyl 2-(methylamino)-2-(oxan-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248260-71-9
• EN300-6512348
• Tert-butyl 2-(methylamino)-2-(oxan-4-yl)acetate

• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(14)10(13-4)9-5-7-15-8-6-9/h9-10,13H,5-8H2,1-4H3
• InChI Key： MOHKKTAGMCMROB-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C(=O)OC(C)(C)C)NC

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 2-(methylamino)-2-(oxan-4-yl)acetate

Tert-butyl 2-(methylamino)-2-(oxan-4-yl)acetate (CAS No. 2248260-71-9): A Comprehensive Overview

Tert-butyl 2-(methylamino)-2-(oxan-4-yl)acetate, identified by the CAS number 2248260-71-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif that combines an acetic acid derivative with a tetrahydropyran ring and an N-methylamino group, has garnered attention for its potential applications in drug development and molecular recognition studies.

The molecular structure of Tert-butyl 2-(methylamino)-2-(oxan-4-yl)acetate consists of a tert-butyl group attached to an acetic acid moiety, which is further modified by the presence of a tetrahydropyran ring and an N-methylamino substituent. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The tetrahydropyran ring, in particular, is known for its ability to stabilize reactive intermediates and facilitate various organic transformations, making it a versatile scaffold in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmacological properties. The structural features of Tert-butyl 2-(methylamino)-2-(oxan-4-yl)acetate align well with this trend, as it incorporates elements that are commonly found in bioactive molecules. For instance, the N-methylamino group is frequently observed in pharmaceuticals due to its ability to enhance binding affinity and metabolic stability. Similarly, the tetrahydropyran ring has been extensively studied for its role in modulating biological activity.

One of the most compelling aspects of Tert-butyl 2-(methylamino)-2-(oxan-4-yl)acetate is its potential as a building block for more complex molecules. Researchers have leveraged its structural framework to develop novel derivatives with enhanced pharmacological profiles. For example, modifications at the acetic acid moiety have been explored to optimize solubility and bioavailability, while alterations to the tetrahydropyran ring have aimed at improving binding interactions with biological targets. These efforts highlight the compound's versatility and its suitability for further chemical exploration.

The synthesis of Tert-butyl 2-(methylamino)-2-(oxan-4-yl)acetate presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled the efficient construction of its molecular framework. These innovations not only streamline the synthetic process but also allow for greater control over the stereochemistry of the final product, which is crucial for pharmaceutical applications.

In the context of drug discovery, Tert-butyl 2-(methylamino)-2-(oxan-4-yl)acetate has been investigated for its potential role as an intermediate in the synthesis of novel therapeutic agents. Its structural features suggest that it may be useful in developing drugs targeting neurological disorders, where heterocyclic compounds are frequently employed due to their ability to interact with complex biological pathways. Additionally, its stability under various reaction conditions makes it a promising candidate for large-scale production.

The pharmacological evaluation of derivatives derived from Tert-butyl 2-(methylamino)-2-(oxan-4-yl)acetate has revealed several interesting findings. Studies have demonstrated that modifications to the N-methylamino group can significantly influence receptor binding affinity and metabolic degradation rates. Similarly, variations in the tetrahydropyran ring have been shown to affect cellular uptake and distribution. These observations underscore the importance of structure-activity relationships (SAR) in optimizing drug candidates based on this scaffold.

From a computational chemistry perspective, Tert-butyl 2-(methylamino)-2-(oxan-4-yl)acetate has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These simulations have provided valuable insights into how changes in its structure can modulate binding affinity and selectivity. Such information is critical for designing next-generation drugs that exhibit high efficacy while minimizing side effects.

The future prospects for Tert-butyl 2-(methylamino)-2-(oxan-4-yl)acetate are promising, given its versatility and potential applications in drug development. As research continues to uncover new synthetic strategies and pharmacological targets, this compound is likely to play an increasingly important role in medicinal chemistry. Its unique structural features make it a compelling candidate for further exploration, both academically and industrially.